Cas no 1221658-68-9 (1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene)

• Product Name: 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene
• CAS No: 1221658-68-9
• MF: C₁₄H₁₀BrF₃O₂
• MW: 347.127213954926
• CID: 1089862
• PubChem ID: 53216974
• Update Time: 2025-11-02

1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene
• DB-249944
• BS-21250
• Benzene, 1-bromo-3-(phenylmethoxy)-5-(trifluoromethoxy)-
• MFCD16036126
• 1-bromo-3-phenylmethoxy-5-(trifluoromethoxy)benzene
• CS-0208530
• 1221658-68-9
• DTXSID20682084

• Inchi： 1S/C14H10BrF3O2/c15-11-6-12(8-13(7-11)20-14(16,17)18)19-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： ZVKREHXYXUPPEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCC1C=CC=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 345.98163g/mol
• Monoisotopic Mass: 345.98163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene

1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene (CAS 1221658-68-9): A Versatile Fluorinated Aromatic Building Block

In the rapidly evolving field of fluorinated organic compounds, 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene (CAS 1221658-68-9) has emerged as a valuable intermediate for pharmaceutical and material science applications. This brominated trifluoromethoxy benzene derivative combines unique electronic properties with excellent synthetic versatility, making it particularly interesting for researchers developing new drug candidates and advanced materials.

The molecular structure of 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene features three strategically positioned functional groups: a benzyloxy moiety at position 1, a bromine atom at position 3, and a trifluoromethoxy group at position 5. This arrangement creates an electron-deficient aromatic system that participates in various cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings, which are frequently searched topics in organic chemistry forums.

Recent trends in medicinal chemistry highlight the growing importance of trifluoromethoxy-containing compounds like CAS 1221658-68-9. The CF3O group significantly influences the compound's lipophilicity and metabolic stability, properties highly valued in drug discovery. Pharmaceutical researchers often search for "trifluoromethoxy benzene derivatives in drug design" or "fluorinated building blocks for medicinal chemistry," reflecting the relevance of this compound in current research.

From a synthetic perspective, the bromine atom in 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene serves as an excellent handle for further functionalization. The compound can undergo various palladium-catalyzed reactions, answering frequent search queries about "bromobenzene derivatives for cross-coupling." Additionally, the benzyl protecting group can be selectively removed under mild conditions, providing access to phenolic derivatives—a transformation often explored in synthetic organic chemistry.

The material science applications of CAS 1221658-68-9 are equally noteworthy. The compound serves as a precursor for liquid crystal materials and organic electronic components, addressing the growing market demand for "fluorinated aromatic compounds for OLEDs." Its ability to modify electron transport properties makes it valuable for developing advanced organic semiconductors, a hot topic in materials science research.

Quality control of 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene typically involves HPLC analysis, 1H/13C NMR spectroscopy, and mass spectrometry. These analytical techniques ensure the compound meets the stringent purity requirements for pharmaceutical applications, responding to common queries about "characterization of fluorinated benzene derivatives." The compound generally appears as a white to off-white crystalline solid with good stability under standard storage conditions.

From a commercial perspective, CAS 1221658-68-9 has seen increasing demand in recent years, particularly from contract research organizations and pharmaceutical companies developing CNS-targeted therapeutics. Market analysts note growing interest in "specialty fluorinated building blocks" as evidenced by search trends, with this compound being particularly sought after for its balanced reactivity profile and versatility.

Environmental and handling considerations for 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene follow standard laboratory protocols for brominated aromatic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, addressing common safety-related search queries in laboratory settings.

The synthetic utility of CAS 1221658-68-9 extends to the preparation of various biaryl systems through cross-coupling methodologies. This application responds to frequent searches about "building blocks for drug-like molecules" and "fluorinated scaffolds in medicinal chemistry." The compound's balanced reactivity makes it suitable for both small-scale medicinal chemistry explorations and larger-scale process chemistry applications.

Looking forward, the market for multifunctional fluorinated aromatics like 1-(Benzyloxy)-3-bromo-5-(trifluoromethoxy)benzene is expected to grow steadily, driven by increasing R&D investments in fluorinated pharmaceuticals and advanced materials. The compound's unique combination of substituents positions it well to meet the evolving needs of researchers working at the intersection of synthetic chemistry and materials science.